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Quantitative Profile of Rosiglitazone Maleate

Parameter Detail

Target Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) [1]

[2]

Action Selective Agonist [2] [3]

Binding Affinity (Kd) 43 nM [4]

Half-Maximal Inhibitory
Concentration (IC50)

42 nM [3]

Key Molecular Effect Forms a heterodimer with RXR and binds to PPAR Response

Elements (PPREs) [5]

Primary Outcomes Enhanced insulin sensitivity, improved glucose & lipid metabolism,

anti-inflammatory effects [1] [6] [7]

Biological Effects & Downstream Outcomes
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Tissue/Cell
Type

Key Regulatory Effects Functional Outcome

Adipose Tissue Promotes differentiation of preadipocytes;

Increases expression of insulin signaling genes
(CAP, GLUT4); Reduces circulating free fatty acids

[1] [8] [3]

Improved lipid storage;

Enhanced systemic insulin
sensitivity [1]

Skeletal Muscle Increases insulin-stimulated IRS-1/2 and GLUT4

expression [8]

Enhanced glucose uptake

[1] [8]

Liver Indirectly improves insulin sensitivity by reducing

free fatty acid levels and modulating adipokine
release (e.g., increased adiponectin) [3]

Reduced hepatic glucose

production [3]

Vascular
Smooth Muscle
Cells

Inhibits Angiotensin II-induced pro-inflammatory
responses via TLR4/IP-10/PKC/NF-κB pathway;

Reduces AT1R-dependent ERK1/2 activation [7]

Anti-atherosclerotic effect;
Reduced vascular

inflammation [8] [7]

Immune Cells /
CNS Glia

Suppresses pro-inflammatory transcription factors

(NF-κB); Reduces inflammatory cytokines (TNF-α,
IL-1β); Inhibits COX-2 expression [6] [5]

Anti-inflammatory and

neuroprotective effects [6]
[5]

Experimental Insights for Researchers

For researchers designing studies, here are methodologies and models from the literature that illustrate

rosiglitazone's mechanisms and effects.

In Vivo Model of Acute Colitis

This experiment demonstrates the anti-inflammatory mechanism of rosiglitazone [6].

Induction of Colitis: Acute ulcerative colitis was induced in rats via intracolonic administration of

2,4,6-trinitribenzene sulfonic acid (TNBS).
Drug Intervention: Rats were treated with rosiglitazone.

Pathway Analysis: Protein expression levels of key signaling molecules were measured by Western
blotting.
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Key Findings: Rosiglitazone treatment drastically decreased the elevated expression of NF-κB p65

and p38 MAPK proteins in the colon mucosa, modulating inflammation through these signal
transduction pathways.

In Vitro Model of Vascular Inflammation

This study elucidates the pathway by which rosiglitazone exerts anti-inflammatory effects in the vasculature

[7].

Cell Model: Vascular Smooth Muscle Cells (VSMCs).
Induction of Inflammation: Cells were stimulated with Angiotensin II (Ang II) to provoke a pro-

inflammatory response.
Intervention & Inhibition: Cells were treated with rosiglitazone, both alone and in combination with a

TLR4 inhibitor or TLR4 small-interfering RNA (siRNA).
Key Findings: The ameliorative effects of rosiglitazone on Ang II-induced inflammation were linked to

the TLR4-dependent signaling pathway. The study detailed a specific pathway involving ERK1/2,
TLR4, IP-10, PKC, and NF-κB.

The following diagram synthesizes the core molecular mechanism of rosiglitazone and its primary

downstream consequences, integrating the key pathways discussed in the experimental models.
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This diagram illustrates the dual-pathway mechanism of Rosiglitazone, showing how PPARγ activation

regulates metabolic genes and suppresses pro-inflammatory pathways.

Important Considerations for Research and
Development
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Receptor Specificity: Rosiglitazone is a pure ligand for PPARγ with no appreciable binding affinity

for PPARα, which differentiates it from other glitazones and influences its therapeutic and
experimental profile [2] [9].

PPARγ-Independent Effects: Emerging research indicates that some of rosiglitazone's effects, such
as the modulation of TRP channels and the induction of autophagy, may occur through pathways

independent of PPARγ [3].
Clinical Safety Profile: While investigating its mechanisms, remember the associated clinical risks,

including fluid retention, congestive heart failure, and weight gain. Its use was historically restricted
due to concerns about increased heart attack risk, though these restrictions were later removed [1]

[8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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